Cas no 52438-21-8 (1-Cinnamoylpyrrolidine)

1-cinnamoylpyrrolidine (compound 3) 1-cinnamoylpyrrolidine is a crude extract prepared from Piper canninum. It is a DNA strand breaking agent that induces the relaxation of DNA supercoiles of plasmid pBR322 in the presence of Cu2 +1-cinnamoylpyrrolidine (compound 4) 1-cinnamoylpyrrolidine inhibited PAF induced platelet aggregation with an IC50 value of 37.3 μ M

1-Cinnamoylpyrrolidine structure

Product Name:1-Cinnamoylpyrrolidine

CAS No:52438-21-8

Molecular Formula:C₁₃H₁₅NO

Molecular Weight:201.2643

CID:359609

PubChem ID:765514

1-Cinnamoylpyrrolidine Properties

Names and Identifiers

- Pyrrolidine, 1-[(2E)-1-oxo-3-phenyl-2-propenyl]-
- 1-Cinnamoylpyrrolidine
- 1-[(2E)-1-Oxo-3-phenyl-2-propenyl]pyrrolidine
- [ "" ]
- cinnamic acid pyrrolidid
- CBDivE_013823
- 3-Phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
- (E)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
- (E)-3-PHENYL-1-(PYRROLIDIN-1-YL)PROP-2-EN-1-ONE
- 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine
- Pyrrolidine, 1-cinnamoyl-
- Pyrrolizinostyryl ketone
- trans-N-cinnamoyl pyrrolidine
- JSIGICUAXLIURX-CMDGGOBGSA-
- HMS1578F22
- CCA43821
- STK414369
- ST50561131
- (2E)-3-phenyl-1-pyrrolidinylprop-2-en-1-one
- 1-[(2E)-3-P
- (Z)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
- (2Z)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
- CHEBI:187055
- (E)-1-Cinnamoylpyrrolidine
- SCHEMBL692257
- CL-323509
- (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one
- NCGC00343001-01
- HY-N1620
- FS-8742
- InChI=1/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
- DTXSID701260488
- AKOS000716448
- AB01334893-02
- CHEMBL2229614
- AK-968/09000040
- 52438-21-8
- 2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
- SCHEMBL692258
- JSIGICUAXLIURX-CMDGGOBGSA-N
- 19202-21-2
- CHEBI:157709
- CS-0017281
- 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine #
- 3-Phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
- G82805
- (2E)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
- +Expand
- InChIKey： JSIGICUAXLIURX-CMDGGOBGSA-N
- Inchi： 1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
- SMILES： O=C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

Exact Mass: 201.115364g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 201.115364g/mol
Monoisotopic Mass: 201.115364g/mol
Topological Polar Surface Area: 20.3Å²
Heavy Atom Count: 15
Complexity: 235
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 201.26

Experimental Properties

PSA: 20.31
Melting Point: 123 ºC
Solubility: Very slightly soluble (0.3 g/l) (25 º C),
Color/Form: Powder
Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),

1-Cinnamoylpyrrolidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006UOF-1mg	3-Phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one	52438-21-8	≥95%	1mg	$121.00	2024-04-30
A2B Chem LLC	AD18895-1mg	1-Cinnamoylpyrrolidine	52438-21-8	≥95%	1mg	$69.00	2024-04-19
Alichem	A109006354-5mg	1-Cinnamoylpyrrolidine	52438-21-8	95%	5mg	$757.50	2023-09-01
Ambeed	A593431-1mg	1-Cinnamoylpyrrolidine	52438-21-8	98%	1mg	$72.0	2024-07-18
Chemenu	CM198735-10mg	1-Cinnamoylpyrrolidine	52438-21-8	95%	10mg	$1169	2021-08-05
MedChemExpress	HY-N1620-5mg	1-Cinnamoylpyrrolidine	52438-21-8		5mg	￥3360	2022-09-01
TargetMol Chemicals	TN1170-5 mg	1-Cinnamoylpyrrolidine	52438-21-8	98%	5mg	￥ 2,380
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1170-2 mg	1-Cinnamoylpyrrolidine	52438-21-8		2mg	￥1997.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54370-1mg	1-Cinnamoylpyrrolidine	52438-21-8	98%	1mg	￥0.00	2023-09-07